![molecular formula C22H18N2O2 B11630090 4-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide](/img/structure/B11630090.png)
4-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide
Description
4-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide is a synthetic organic compound that belongs to the benzoxazole family Benzoxazoles are known for their diverse biological activities and are widely used in medicinal chemistry
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide typically involves the following steps:
Formation of Benzoxazole Core: The benzoxazole core can be synthesized by reacting 2-aminophenol with an appropriate aldehyde under acidic conditions. For instance, 2-aminophenol and 5-methylbenzaldehyde can
Properties
Molecular Formula |
C22H18N2O2 |
|---|---|
Molecular Weight |
342.4 g/mol |
IUPAC Name |
4-methyl-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide |
InChI |
InChI=1S/C22H18N2O2/c1-14-3-6-16(7-4-14)21(25)23-18-10-8-17(9-11-18)22-24-19-13-15(2)5-12-20(19)26-22/h3-13H,1-2H3,(H,23,25) |
InChI Key |
HDNYFXYPIITMDE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC(=C4)C |
Origin of Product |
United States |
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